Cas no 62254-53-9 (Ethanol, 2-propoxy-, benzoate)

• Product Name: Ethanol, 2-propoxy-, benzoate
• CAS No: 62254-53-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 452338
• PubChem ID: 12256825
• Update Time: 2025-04-19

Ethanol, 2-propoxy-, benzoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-propoxy-, benzoate
• benzoic acid,2-propoxyethanol
• 2-propoxyethyl benzoate
• starbld0016079
• SCHEMBL1919741
• 62254-53-9

• Inchi： 1S/C12H16O3/c1-2-8-14-9-10-15-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： OALFAAFIQJBHRZ-UHFFFAOYSA-N
• SMILES： O(CCOC(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters